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Compound of Interest

Compound Name: (-)-Epicatechin-13C3

Cat. No.: B13842274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical standard (-)-
Epicatechin-13C3, including information on commercial suppliers, detailed analytical

methodologies, and its role in relevant biological signaling pathways. This document is

intended to serve as a valuable resource for researchers utilizing this stable isotope-labeled

compound in their studies.

Procurement of (-)-Epicatechin-13C3 Analytical
Standard
The acquisition of high-purity analytical standards is critical for accurate and reproducible

experimental results. (-)-Epicatechin-13C3 is a specialized chemical and can be sourced from

a select number of reputable suppliers. Below is a summary of potential vendors. It is

recommended to contact these suppliers directly to obtain the most current certificate of

analysis and pricing information.
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Supplier Product Name Catalog Number Notes

LGC Standards (-)-Epicatechin-13C3 TRC-E582262

Available through

Toronto Research

Chemicals (TRC).

Custom synthesis

may be required.

MedChemExpress (-)-Epicatechin-13C3 HY-N0001S2

Listed as a 13C

labeled (-)-

Epicatechin.

Toronto Research

Chemicals (TRC)
(-)-Epicatechin-13C3 E582262

TRC is a subsidiary of

LGC Standards.

Note: Availability and product specifications are subject to change. Always request a lot-specific

Certificate of Analysis before purchase.

Quantitative Data and Specifications
While a specific Certificate of Analysis for (-)-Epicatechin-13C3 was not publicly available at

the time of this guide's compilation, data from closely related isotopically labeled epicatechin

derivatives can provide an expectation of the quality of this analytical standard. For instance,

(±)-Epicatechin-2,3,4-13C3 gallate from Sigma-Aldrich specifies an isotopic purity of ≥99 atom

% 13C and a chemical purity of ≥97% (CP). Researchers should expect similar or higher purity

levels for the (-)-Epicatechin-13C3 analytical standard.

Table 1: Expected Product Specifications for (-)-Epicatechin-13C3
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Parameter Expected Specification

Chemical Formula C₁₂¹³C₃H₁₄O₆

Molecular Weight ~293.25 g/mol

Isotopic Purity ≥98 atom % ¹³C

Chemical Purity ≥95% (typically by HPLC)

Appearance White to off-white solid

Solubility Soluble in methanol, ethanol, DMSO

Experimental Protocol: Quantification of (-)-
Epicatechin in Human Plasma by LC-MS/MS
This section outlines a detailed methodology for the quantitative analysis of (-)-epicatechin in

human plasma using (-)-Epicatechin-13C3 as an internal standard. This stable isotope dilution

method is a gold standard for accuracy and precision in bioanalytical studies.

Materials and Reagents
(-)-Epicatechin (analyte) certified reference standard

(-)-Epicatechin-13C3 (internal standard)

Human plasma (K2-EDTA)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure)

Solid Phase Extraction (SPE) cartridges (e.g., C18)
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Sample Preparation
Spiking: To 100 µL of human plasma, add 10 µL of (-)-Epicatechin-13C3 internal standard

working solution (concentration to be optimized based on expected analyte levels).

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the plasma sample. Vortex for 1

minute to precipitate proteins.

Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a new tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5

Water:Acetonitrile with 0.1% formic acid).

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

LC-MS/MS Conditions
LC System: UHPLC system

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-1 min: 5% B

1-5 min: 5-95% B

5-6 min: 95% B

6-6.1 min: 95-5% B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13842274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6.1-8 min: 5% B

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Negative Electrospray Ionization (ESI-)

MRM Transitions:

(-)-Epicatechin: m/z 289 -> 245

(-)-Epicatechin-13C3: m/z 292 -> 248

Data Analysis
Quantification is performed by calculating the peak area ratio of the analyte to the internal

standard and comparing it to a calibration curve constructed from standards of known

concentrations.

Signaling Pathways and Biological Relevance
(-)-Epicatechin is a flavonoid with a wide range of reported biological activities, including

antioxidant, anti-inflammatory, and cardioprotective effects. Its mechanism of action involves

the modulation of several key cellular signaling pathways.

Inhibition of Pro-inflammatory and Pro-survival
Pathways
(-)-Epicatechin has been shown to inhibit signaling pathways that are often dysregulated in

chronic diseases such as cancer and inflammation. This includes the inhibition of the

transcription factor NF-κB and the serine/threonine kinase Akt. By inhibiting these pathways,

(-)-epicatechin can reduce the expression of pro-inflammatory cytokines and promote apoptosis

in cancer cells.
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Caption: Inhibition of the NF-κB signaling pathway by (-)-Epicatechin.

Modulation of MAPK/Erk Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the Erk cascade, is crucial

for cell proliferation and survival. (-)-Epicatechin has been demonstrated to modulate this
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pathway, often leading to an inhibition of Erk phosphorylation. This can contribute to its anti-

proliferative effects in cancer cells.
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Caption: Modulation of the MAPK/Erk signaling pathway by (-)-Epicatechin.

Experimental Workflow
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The following diagram illustrates a typical workflow for a quantitative bioanalytical study using

(-)-Epicatechin-13C3.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Spike with
(-)-Epicatechin-13C3 Protein Precipitation Solid Phase Extraction Inject into

LC-MS/MS
Chromatographic

Separation
Mass Spectrometric

Detection (MRM) Peak Integration Calculate Area Ratios Quantify against
Calibration Curve

Click to download full resolution via product page

Caption: A typical experimental workflow for the quantification of (-)-epicatechin.

This technical guide provides a foundational understanding for researchers working with (-)-
Epicatechin-13C3. For specific applications, further optimization of the described protocols

may be necessary. Always refer to the supplier's documentation for handling and storage

instructions for the analytical standard.

To cite this document: BenchChem. [A Technical Guide to (-)-Epicatechin-13C3:
Procurement, Analysis, and Biological Context]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13842274#where-to-buy-epicatechin-13c3-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

